Cas no 57289-16-4 (1,1,8a-trimethyloctahydronaphthalene-2,6-dione)
57289-16-4 structure
Product Name:1,1,8a-trimethyloctahydronaphthalene-2,6-dione
CAS No:57289-16-4
MF:C13H20O2
MW:208.296704292297
CID:1602841
PubChem ID:42264
Update Time:2025-04-21
1,1,8a-trimethyloctahydronaphthalene-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,1,8a-trimethyloctahydronaphthalene-2,6-dione
- 1,1,8a-Trimethyloctahydro-2,6-naphthalenedione
- 4a,5,5-trimethyl-1,3,4,7,8,8a-hexahydronaphthalene-2,6-dione
- 1,1,8a-Trimethyloctahydro-2,6-naphthalenedione #
- DTXSID90972803
- 2,6-Naphthalenedione, octahydro-1,1,8a-trimethyl-, cis-
- DCXYTWFLOVRYLZ-UHFFFAOYSA-N
- 57289-16-4
-
- Inchi: 1S/C13H20O2/c1-12(2)11(15)5-4-9-8-10(14)6-7-13(9,12)3/h9H,4-8H2,1-3H3
- InChI Key: DCXYTWFLOVRYLZ-UHFFFAOYSA-N
- SMILES: O=C1CCC2CC(CCC2(C)C1(C)C)=O
Computed Properties
- Exact Mass: 208.1464
- Monoisotopic Mass: 208.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.018
- Boiling Point: 305.9°C at 760 mmHg
- Flash Point: 114.3°C
- Refractive Index: 1.482
- PSA: 34.14
1,1,8a-trimethyloctahydronaphthalene-2,6-dione Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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